molecular formula C19H30N2O3 B449736 2-(4-nitrophenyl)-N-undecylacetamide

2-(4-nitrophenyl)-N-undecylacetamide

Cat. No.: B449736
M. Wt: 334.5g/mol
InChI Key: CLNFSWZSLUBWIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Nitrophenyl)-N-undecylacetamide (CAS: 438529-29-4) is an acetamide derivative featuring a 4-nitrophenyl group attached to the α-carbon of the acetamide backbone and an undecyl (C11) alkyl chain bonded to the nitrogen atom. Its molecular formula is C₁₉H₃₀N₂O₃, with a molecular weight of 334.45 g/mol (Fig. 1).

Properties

Molecular Formula

C19H30N2O3

Molecular Weight

334.5g/mol

IUPAC Name

2-(4-nitrophenyl)-N-undecylacetamide

InChI

InChI=1S/C19H30N2O3/c1-2-3-4-5-6-7-8-9-10-15-20-19(22)16-17-11-13-18(14-12-17)21(23)24/h11-14H,2-10,15-16H2,1H3,(H,20,22)

InChI Key

CLNFSWZSLUBWIN-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCNC(=O)CC1=CC=C(C=C1)[N+](=O)[O-]

Canonical SMILES

CCCCCCCCCCCNC(=O)CC1=CC=C(C=C1)[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

N,N-Dimethyl-4-nitrophenylacetamide

  • Structure : Features a dimethyl group on the amide nitrogen instead of the undecyl chain.
  • Key Properties: Reduced lipophilicity compared to the undecyl derivative due to shorter alkyl chains. Higher solubility in polar solvents (e.g., ethanol, DMSO).
  • Applications : Intermediate in synthesizing heterocyclic compounds like 1,3,4-thiadiazoles .

2-Chloro-N-(4-nitrophenyl)acetamide

  • Structure : Substitutes the undecyl chain with a chlorine atom on the α-carbon.
  • Key Properties :
    • Electron-withdrawing chlorine enhances electrophilicity at the α-carbon, increasing reactivity toward nucleophilic substitution.
    • Molecular weight: 228.63 g/mol .
  • Applications : Precursor for agrochemicals and pharmaceuticals requiring halogenated intermediates .

(R)-2-Hydroxy-N-(4-nitrophenethyl)-2-phenylacetamide

  • Structure : Contains a chiral hydroxy group and phenyl substituent on the acetamide, with a 4-nitrophenethyl chain.
  • Key Properties :
    • Chirality introduces stereoselective interactions, relevant for receptor targeting.
    • Used in the synthesis of Mirabegron, a β3-adrenergic receptor agonist .

2-(4-Nitrophenoxy)acetamide

  • Structure: Nitro group is part of a phenoxy ether rather than directly bonded to the phenyl ring.
  • Key Properties :
    • Ether linkage reduces electron withdrawal compared to direct nitro-phenyl bonding.
    • Molecular weight: 212.16 g/mol .
  • Applications : Explored in polymer chemistry and enzyme inhibition studies.

Table 1. Comparative Analysis of Selected Acetamide Derivatives

Compound Name Molecular Weight (g/mol) Key Substituents Lipophilicity (LogP)* Notable Applications
2-(4-Nitrophenyl)-N-undecylacetamide 334.45 Undecyl chain, 4-nitrophenyl High (~5.2) Antimicrobial agent (inferred)
N,N-Dimethyl-4-nitrophenylacetamide 222.24 Dimethyl, 4-nitrophenyl Moderate (~2.8) Heterocyclic synthesis
2-Chloro-N-(4-nitrophenyl)acetamide 228.63 Chloro, 4-nitrophenyl Moderate (~3.1) Pharmaceutical intermediates
(R)-2-Hydroxy-N-(4-nitrophenethyl)-2-phenylacetamide 314.32 Hydroxy, phenyl, nitrophenethyl Moderate (~3.5) Mirabegron precursor

*LogP values estimated via computational tools (e.g., ChemDraw).

Structural and Functional Insights

Electronic Effects

  • The 4-nitrophenyl group in all compounds enhances electrophilicity, facilitating reactions like nucleophilic aromatic substitution. However, the undecyl chain in the target compound sterically shields the amide group, reducing reactivity compared to chloro or dimethyl analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.